9-(2,8-Dihydroxynonan-3-yl)-1H-purin-6(9H)-one
Description
9-(2,8-Dihydroxynonan-3-yl)-1H-purin-6(9H)-one is a purine derivative characterized by a hydroxylated C9 alkyl chain (2,8-dihydroxynonan-3-yl) attached to the N9 position of the 1H-purin-6(9H)-one scaffold. The compound’s structure combines the hydrogen-bonding capacity of the purine base with the hydrophilicity and flexibility of its dihydroxy-substituted side chain.
Properties
CAS No. |
90965-69-8 |
|---|---|
Molecular Formula |
C14H22N4O3 |
Molecular Weight |
294.35 g/mol |
IUPAC Name |
9-(2,8-dihydroxynonan-3-yl)-1H-purin-6-one |
InChI |
InChI=1S/C14H22N4O3/c1-9(19)5-3-4-6-11(10(2)20)18-8-17-12-13(18)15-7-16-14(12)21/h7-11,19-20H,3-6H2,1-2H3,(H,15,16,21) |
InChI Key |
NIKUKSMUARUQPA-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCCC(C(C)O)N1C=NC2=C1N=CNC2=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural and functional differences between 9-(2,8-Dihydroxynonan-3-yl)-1H-purin-6(9H)-one and related purine derivatives:
*Molecular weights estimated from structural formulas where explicit data were unavailable.
Key Structural and Functional Insights:
Chain Length and Flexibility :
- The target compound’s linear C9 dihydroxy chain offers greater conformational flexibility compared to cyclic analogs like entecavir intermediates (cyclopentyl) or acyclovir’s shorter ethoxy chain. This may enhance binding to enzymes with extended active sites but could reduce bioavailability due to increased hydrophilicity .
Hydroxyl Group Positioning: The 2,8-dihydroxy configuration on the nonan chain contrasts with the single hydroxyl in acyclovir’s ethoxy group. Multiple hydroxyls may improve water solubility and hydrogen-bonding interactions, as seen in glycerol-like derivatives (), but could also increase metabolic instability .
Cyclic vs. Linear Substituents :
- Cyclopentyl-based compounds (e.g., entecavir intermediates) exhibit rigid, locked conformations that enhance target specificity, as demonstrated in their use against HBV . In contrast, the target’s linear chain may favor broad-spectrum interactions but with reduced selectivity.
Functional Group Modifications: Halogenation (e.g., iodine in Compound 13, ) or phenyl additions (e.g., 9-(4-hydroxybutyl)-N2-phenylguanine) can alter electronic properties and metabolic pathways.
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